Cas no 1352497-45-0 (2-(6-Methoxy-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 2-(6-Methoxy-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1352497-45-0
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 5159388
• Update Time: 2025-06-10

2-(6-Methoxy-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methoxy-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C19H22N2O3/c1-14-11-18(23-2)20-12-16(14)17-9-6-10-21(17)19(22)24-13-15-7-4-3-5-8-15/h3-5,7-8,11-12,17H,6,9-10,13H2,1-2H3
• InChI Key： GRKKTALRAVZKCW-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC1C1=C(C)C=C(OC)N=C1

Additional information on 2-(6-Methoxy-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester

Recent Advances in the Study of 2-(6-Methoxy-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1352497-45-0)

The compound 2-(6-Methoxy-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1352497-45-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine and pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets involved in neurological and inflammatory disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key findings from recent research is the compound's ability to act as a selective inhibitor of specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurodegenerative diseases. The study utilized advanced computational modeling and in vitro assays to confirm the compound's binding affinity and selectivity, paving the way for further preclinical development.

In addition to its pharmacological properties, significant progress has been made in the synthetic chemistry of 2-(6-Methoxy-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester. A recent publication in Organic Letters detailed an efficient and scalable synthetic route that improves yield and reduces the use of hazardous reagents. This advancement is particularly important for large-scale production, ensuring the compound's availability for further research and potential clinical trials.

Another area of interest is the compound's potential application in combination therapies. Preliminary data from a 2024 study suggest that when co-administered with other therapeutic agents, 2-(6-Methoxy-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester can enhance the efficacy of existing treatments for inflammatory conditions. This synergistic effect was observed in animal models, highlighting the compound's versatility and potential for broader therapeutic use.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the ongoing research efforts and the compound's demonstrated potential make it a compelling candidate for further investigation in the field of chemical biology and drug development.

In conclusion, 2-(6-Methoxy-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1352497-45-0) represents a promising molecule with diverse therapeutic applications. Recent studies have provided valuable insights into its pharmacological properties, synthetic accessibility, and potential for combination therapies. Continued research in this area is expected to yield further breakthroughs, solidifying its role in the future of medicinal chemistry.